Cas no 74411-22-6 (4-Thiocyanatophenylhydrazine Hydrochloride)

• Product Name: 4-Thiocyanatophenylhydrazine Hydrochloride
• CAS No: 74411-22-6
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 581563
• PubChem ID: 424409
• Update Time: 2025-04-24

4-Thiocyanatophenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-thiocyanatophenyl)hydrazine
• (4-hydrazinylphenyl) thiocyanate,hydrochloride
• 4-THIOCYANATOPHENYLHYDRAZINE HYDROCHLORIDE
• NSC164904
• NSC-164904
• p-thiocyanophenylhydrazine
• AKOS006334360
• (4-hydrazinylphenyl) thiocyanate
• 74411-22-6
• 4-Thiocyanatophenylhydrazine Hydrochloride

• Inchi： 1S/C7H7N3S/c8-5-11-7-3-1-6(10-9)2-4-7/h1-4,10H,9H2
• InChI Key： DTNTYNCDQLYKOK-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1)NN

Computed Properties

• Exact Mass: 165.03621
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.84
• LogP: 3.12068

Additional information on 4-Thiocyanatophenylhydrazine Hydrochloride

Introduction to (4-thiocyanatophenyl)hydrazine and CAS No. 74411-22-6

(4-thiocyanatophenyl)hydrazine, a compound with the CAS number 74411-22-6, is a significant molecule in the field of chemical and pharmaceutical research. This compound, featuring a thiocyanate group attached to a phenyl ring and a hydrazine moiety, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The structural uniqueness of (4-thiocyanatophenyl)hydrazine lies in its ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the thiocyanate and hydrazine functional groups allows for diverse interactions with other reagents, facilitating the development of novel compounds with tailored properties.

In recent years, researchers have been exploring the pharmacological potential of (4-thiocyanatophenyl)hydrazine and its derivatives. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in the development of therapeutic agents for various diseases. For instance, its ability to interact with biological targets suggests potential applications in anti-inflammatory and anti-cancer therapies.

The synthesis of (4-thiocyanatophenyl)hydrazine involves careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis process. These techniques not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular properties of (4-thiocyanatophenyl)hydrazine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable information for drug design and optimization. These computational approaches complement traditional experimental methods, offering a more comprehensive view of the compound's behavior.

The pharmaceutical industry has shown interest in exploring derivatives of (4-thiocyanatophenyl)hydrazine due to their potential therapeutic benefits. Researchers are investigating modifications to the phenyl ring and hydrazine moiety to enhance bioavailability and target specificity. Such modifications aim to improve the efficacy and safety of future drug candidates derived from this compound.

Additionally, (4-thiocyanatophenyl)hydrazine has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for synthesizing functional materials with unique properties. Its ability to form stable complexes with metals makes it useful in catalysis and sensor development. These applications highlight the broad utility of this compound across multiple scientific disciplines.

The environmental impact of synthesizing and using (4-thiocyanatophenyl)hydrazine is another area of concern. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption. For example, solvent-free reactions and microwave-assisted synthesis have been explored as alternative methods to traditional approaches. Such innovations align with global efforts to promote sustainable chemistry practices.

In conclusion, (4-thiocyanatophenyl)hydrazine is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity make it a valuable building block for developing new drugs and functional materials. Continued research into this compound will likely uncover further applications and advancements, contributing to scientific progress across various fields.